Cas no 364625-91-2 (methyl 3-cyano-2-imino-6-(2-methoxy-2-oxoethyl)-4-(pyridin-4-yl)-3,4-dihydro-2H-pyran-5-carboxylate)

• Product Name: methyl 3-cyano-2-imino-6-(2-methoxy-2-oxoethyl)-4-(pyridin-4-yl)-3,4-dihydro-2H-pyran-5-carboxylate
• CAS No: 364625-91-2
• MF: C₁₆H₁₅N₃O₅
• MW: 329.307403802872
• CID: 6778529
• PubChem ID: 658352
• Update Time: 2025-05-26

methyl 3-cyano-2-imino-6-(2-methoxy-2-oxoethyl)-4-(pyridin-4-yl)-3,4-dihydro-2H-pyran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-amino-5-cyano-2-(2-methoxy-2-oxoethyl)-4-pyridin-4-yl-4H-pyran-3-carboxylate
• CS-0361906
• AKOS016340637
• SMR000037274
• HMS2182I09
• 4H-Pyran-2-acetic acid, 6-amino-5-cyano-3-(methoxycarbonyl)-4-(4-pyridinyl)-, methyl ester
• methyl 6-amino-5-cyano-2-(2-methoxy-2-oxoethyl)-4-(pyridin-4-yl)-4H-pyran-3-carboxylate
• 364625-91-2
• CHEMBL1402115
• MLS000028083
• SS-0972
• AKOS003597768
• methyl 3-cyano-2-imino-6-(2-methoxy-2-oxoethyl)-4-(pyridin-4-yl)-3,4-dihydro-2H-pyran-5-carboxylate

• Inchi： 1S/C16H15N3O5/c1-22-12(20)7-11-14(16(21)23-2)13(9-3-5-19-6-4-9)10(8-17)15(18)24-11/h3-6,13H,7,18H2,1-2H3
• InChI Key： SDEHYWLRQJNLKR-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CN=CC=2)C(C(=O)OC)=C1CC(=O)OC)N

Computed Properties

• Exact Mass: 329.10117059g/mol
• Monoisotopic Mass: 329.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 125Ų

Additional information on methyl 3-cyano-2-imino-6-(2-methoxy-2-oxoethyl)-4-(pyridin-4-yl)-3,4-dihydro-2H-pyran-5-carboxylate

Comprehensive Analysis of Methyl 3-cyano-2-imino-6-(2-methoxy-2-oxoethyl)-4-(pyridin-4-yl)-3,4-dihydro-2H-pyran-5-carboxylate (CAS No. 364625-91-2)

The compound methyl 3-cyano-2-imino-6-(2-methoxy-2-oxoethyl)-4-(pyridin-4-yl)-3,4-dihydro-2H-pyran-5-carboxylate (CAS No. 364625-91-2) is a highly specialized chemical entity with a unique molecular structure. Its intricate design combines a pyran ring, a pyridine moiety, and multiple functional groups, making it a subject of interest in pharmaceutical and agrochemical research. The presence of cyano, imino, and methoxycarbonyl groups contributes to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like this has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its pyridine and dihydropyran components, which are often found in bioactive molecules. The compound's CAS No. 364625-91-2 is frequently searched in academic databases, reflecting its growing relevance in synthetic organic chemistry. Its potential as a building block for kinase inhibitors or antimicrobial agents aligns with current trends in targeting resistant pathogens and cancer therapeutics.

The synthesis of methyl 3-cyano-2-imino-6-(2-methoxy-2-oxoethyl)-4-(pyridin-4-yl)-3,4-dihydro-2H-pyran-5-carboxylate involves multi-step reactions, often starting from 4-pyridinecarboxaldehyde and methyl acetoacetate. Key steps include Knoevenagel condensation and cyclization, which are widely discussed in organic chemistry forums. This compound's ester and nitrile functionalities make it a candidate for further derivatization, a topic gaining traction in green chemistry circles seeking sustainable synthetic routes.

From an analytical perspective, advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing this compound. Its chromatographic behavior in HPLC systems is another area of interest for quality control in industrial applications. The compound's stability under various pH conditions is frequently studied, as evidenced by queries about "364625-91-2 solubility" and "storage conditions for pyran derivatives" in scientific search engines.

In material science, the conjugated system of this molecule has sparked investigations into its photophysical properties. Some studies explore its potential in organic electronics, given the increasing demand for novel semiconducting materials. The pyridinyl-dihydropyran core may contribute to charge transport properties, a hypothesis that aligns with the current focus on energy-efficient technologies.

Regulatory databases show growing patent activity around CAS 364625-91-2, particularly in Asia and Europe, where its applications in crop protection formulations are being explored. The agricultural sector's search for eco-friendly pesticides has led to increased scrutiny of such nitrogen-containing heterocycles. However, comprehensive toxicological profiles remain an active research area, with queries like "biodegradability of pyran derivatives" appearing in environmental chemistry discussions.

The compound's structure-activity relationship (SAR) is another hot topic, especially among computational chemists using molecular docking simulations. Recent publications correlate its 3D conformation with potential enzyme inhibition capabilities, addressing popular search terms like "pyran-based drug design." This intersects with the pharmaceutical industry's push for targeted therapies and personalized medicine approaches.

As the scientific community moves toward open-access data, detailed characterization reports of methyl 3-cyano-2-imino-6-(2-methoxy-2-oxoethyl)-4-(pyridin-4-yl)-3,4-dihydro-2H-pyran-5-carboxylate are increasingly shared in public repositories. This transparency supports the reproducibility crisis discussions in chemical research - a trending subject in research integrity forums. The compound's complex nomenclature also makes it a case study for chemical nomenclature education, with educators searching for "IUPAC naming of polyfunctional compounds."

In conclusion, CAS No. 364625-91-2 represents a fascinating intersection of synthetic chemistry, materials science, and pharmacological potential. Its multifaceted nature continues to generate research questions across disciplines, from "pyran synthesis optimization" to "pyridine-containing material properties." As analytical techniques advance and computational tools become more sophisticated, our understanding of this compound's full potential will undoubtedly expand, possibly unlocking new applications in biotechnology and nanomaterials.